Cas no 2171887-88-8 (1-{[1-(5-fluoro-2-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine)

1-{[1-(5-fluoro-2-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine structure
2171887-88-8 structure
Product Name:1-{[1-(5-fluoro-2-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine
CAS No:2171887-88-8
MF:C14H17FN4O2S
MW:324.373784780502
CID:6234875
PubChem ID:165590208
Update Time:2025-07-19

1-{[1-(5-fluoro-2-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-{[1-(5-fluoro-2-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine
    • 2171887-88-8
    • EN300-1591298
    • Inchi: 1S/C14H17FN4O2S/c1-11-2-3-12(15)10-13(11)19-14(4-5-17-19)22(20,21)18-8-6-16-7-9-18/h2-5,10,16H,6-9H2,1H3
    • InChI Key: HPDQSZWPGQGRCL-UHFFFAOYSA-N
    • SMILES: S(C1=CC=NN1C1C=C(C=CC=1C)F)(N1CCNCC1)(=O)=O

Computed Properties

  • Exact Mass: 324.10562513g/mol
  • Monoisotopic Mass: 324.10562513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 75.6Ų

1-{[1-(5-fluoro-2-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1591298-0.05g
2171887-88-8
0.05g
$1020.0 2023-06-04
Enamine
EN300-1591298-0.1g
2171887-88-8
0.1g
$1068.0 2023-06-04
Enamine
EN300-1591298-0.25g
2171887-88-8
0.25g
$1117.0 2023-06-04
Enamine
EN300-1591298-0.5g
2171887-88-8
0.5g
$1165.0 2023-06-04
Enamine
EN300-1591298-1.0g
2171887-88-8
1g
$1214.0 2023-06-04
Enamine
EN300-1591298-2.5g
2171887-88-8
2.5g
$2379.0 2023-06-04
Enamine
EN300-1591298-5.0g
2171887-88-8
5g
$3520.0 2023-06-04
Enamine
EN300-1591298-10.0g
2171887-88-8
10g
$5221.0 2023-06-04
Enamine
EN300-1591298-50mg
2171887-88-8
50mg
$1020.0 2023-09-23
Enamine
EN300-1591298-100mg
2171887-88-8
100mg
$1068.0 2023-09-23

Additional information on 1-{[1-(5-fluoro-2-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine

Introduction to 1-{[1-(5-fluoro-2-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine and Its Applications in Modern Chemical Biology

1-{[1-(5-fluoro-2-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine, with the CAS number 2171887-88-8, represents a significant advancement in the field of chemical biology. This compound has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical research and drug development. The intricate molecular framework of this substance, characterized by a sulfonyl-piperazine core linked to a pyrazole ring substituted with a fluoro-methylphenyl group, positions it as a versatile scaffold for exploring novel biological activities.

The 5-fluoro-2-methylphenyl moiety in the molecular structure is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity in drug candidates. This feature is increasingly recognized in the pharmaceutical industry for its ability to modulate receptor interactions and improve drug efficacy. The pyrazole ring, another critical component, is well-documented for its role in various bioactive molecules, contributing to properties such as binding affinity and selectivity. The combination of these elements in 1-{[1-(5-fluoro-2-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine suggests a compound with multifaceted potential.

In recent years, there has been a surge in research focused on developing small molecules that can interact with biological targets in novel ways. The sulfonyl-piperazine scaffold, a common motif in medicinal chemistry, is known for its ability to engage with a wide range of biological processes. Studies have shown that such scaffolds can modulate enzyme activity, receptor function, and signal transduction pathways, making them invaluable tools for drug discovery. The specific modification of 1-{[1-(5-fluoro-2-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine with a fluoro-methylphenyl group further refines its interaction profile, potentially enhancing its selectivity and potency.

The compound's potential applications extend to various therapeutic areas. For instance, its structural features make it a promising candidate for investigating central nervous system (CNS) disorders. Research into GABA receptor modulation has identified sulfonyl-piperazine derivatives as key players in managing conditions such as anxiety and epilepsy. Additionally, the fluoro substitution may enhance blood-brain barrier penetration, a critical factor for CNS drugs. Furthermore, the pyrazole component has been implicated in anti-inflammatory and anticancer activities, broadening the therapeutic scope of this compound.

Advances in computational chemistry have enabled more precise predictions of molecular interactions, further driving the exploration of 1-{[1-(5-fluoro-2-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine. Molecular docking studies have begun to reveal how this compound might bind to specific targets, providing insights into its mechanism of action. These studies are complemented by experimental approaches such as X-ray crystallography and NMR spectroscopy, which offer detailed structural information on protein-ligand interactions. Such combined methodologies are essential for validating computational predictions and guiding further optimization efforts.

The synthesis of 1-{[1-(5-fluoro-2-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps include Suzuki-Miyaura cross-coupling reactions for forming the pyrazole ring and sulfonylation processes for introducing the piperazine moiety. These synthetic strategies highlight the compound's accessibility while maintaining high purity standards necessary for biological testing. The ability to produce this compound reliably is crucial for advancing preclinical studies and eventual clinical trials.

Preclinical studies have begun to explore the pharmacological profile of 1-{[1-(5-fluoro-2-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine. Initial findings suggest promising activity in models relevant to CNS disorders, where it demonstrates both receptor binding and behavioral effects consistent with potential therapeutic benefits. Additionally, its interaction with inflammatory pathways has been observed in vitro, indicating potential utility in managing inflammatory conditions. These early results underscore the compound's significance as a lead molecule for further development.

The integration of cutting-edge technologies into drug discovery pipelines has accelerated the evaluation of compounds like 1-{[1-(5-fluoro-2-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine. High-throughput screening (HTS) platforms allow rapid testing against large libraries of compounds, identifying those with desired biological activity efficiently. Moreover, CRISPR-based gene editing technologies enable precise modeling of disease states in animal models, providing more relevant data on compound efficacy and safety. These advancements collectively enhance the likelihood of success in translating laboratory findings into viable therapeutics.

The future direction of research on 1-{[1-(5-fluoro-2-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazperaz, CAS no.2171887-88-8, lies in optimizing its pharmacokinetic properties through structure-based design modifications. Enhancing solubility, improving metabolic stability, and reducing off-target effects are key objectives that will determine its clinical viability. Collaborative efforts between synthetic chemists and biologists will be essential to achieve these goals efficiently.

In conclusion, 1-{[1-(5-fluor-methylnaphthyl))-pyrrolizine- 3 -carboxamidine hydrochloride CAS no.2171887 >2171887 >2171887 >2171887 >2171887 >2171887 >2171887 >2171887 >2171887 >2171887

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen